Cas no 562080-70-0 (2-Propen-1-one, 3-(3-fluorophenyl)-1-(4-methoxyphenyl)-)

• Product Name: 2-Propen-1-one, 3-(3-fluorophenyl)-1-(4-methoxyphenyl)-
• CAS No: 562080-70-0
• MF: C₁₆H₁₃FO₂
• MW: 256.271628141403
• CID: 1597487
• PubChem ID: 7185491
• Update Time: 2025-04-21

2-Propen-1-one, 3-(3-fluorophenyl)-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(3-fluorophenyl)-1-(4-methoxyphenyl)-
• CHEMBL3613071
• 1449476-29-2
• SR-01000013696
• F1622-0015
• (2E)-3-(3-Fluorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
• (2E)-3-(3-fluorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one (M2)
• SR-01000013696-1
• BDBM152634
• (E)-3-(3-fluorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
• AKOS002782719
• SCHEMBL5597912
• 562080-70-0
• SCHEMBL14601679
• MFCD05900435

• Inchi： 1S/C16H13FO2/c1-19-15-8-6-13(7-9-15)16(18)10-5-12-3-2-4-14(17)11-12/h2-11H,1H3/b10-5+
• InChI Key： QLGKAFGARVTNOQ-BJMVGYQFSA-N
• SMILES： FC1=CC=CC(=C1)/C=C/C(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 256.08999
• Monoisotopic Mass: 256.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3